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8-Bromooctanoic acid neutralization titration
purity verification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Supplier Specifications for 8-Bromooctanoic Acid

Thermo Scientific

Property / Tokyo Chemical Sigma- - . Santa Cruz
. (via Fisher Sci) .
Source Industry (TCI) [1] [2] Aldrich [3] (4] Biotechnology [5]
CAS RN 17696-11-6 17696-11-6 17696-11-6 17696-11-6
Purity >97.0%(T), min. 97.0% 97% 95% Lot-specific (See C
(Neutralization titration) of A)
Appearance White to Orange to Information Information Information missing
Green powder to lump missing missing
Melting Point  35.0t0 39.0 °C 35-37 °C (lit.) 37°Cto 41°C Information missing
Boiling Point 150 °C/2 mmHg 147-150 °C/2 147°Cto 150°C (2  Information missing
mmHg (lit.) mmHg)
Price $270.00 (25 g) [1] Information $280.68 (10 g) [4]  $290.00 (10 g) [5]
(Example) missing
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General Principles of Neutralization Titration

While specific methodologies are not detailed in the search results, neutralization titration is a standard

analytical technique. Here is a generalized workflow for determining the purity of a carboxylic acid like 8-

Bromooctanoic acid using this method:
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[1. Accurately weigh a known mass]

of the acid sample

l

[2. Dissolve in a suitable solverﬂ

(e.g., water, ethanol)

3. Add a few drops of
phenolphthalein indicator

'

4. Titrate with a standardized
solution of strong base (e.g., NaOH)
until a faint pink endpoint

5. Record the volume
of base used
Calculate Purity

End: Obtain Purity %

Click to download full resolution via product page

The purity is calculated based on the mole ratio between the acid and the base (1:1 for monoprotic acids).

The formula is:
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Purity (%) = (V_b x C_b x M_w) / (m_s x 10) x 100%

Where:

V_b = Volume of base consumed (mL)

C_b = Molar concentration of base (mol/L)

M_w = Molar mass of 8-Bromooctanoic acid (223.11 g/mol) [1] [3] [6]
m_s = Mass of the sample (g)

Application Notes & Safety

e Key Applications: The search results highlight its use as a cross-linking reagent and a building
block in organic synthesis. It can be used to prepare other compounds like 8-mercaptooctanoic acid
and is involved in the synthesis of oligonucleotide-inhibitor conjugates [3] [4].

e Handling and Safety: This compound is corrosive and requires careful handling.

o Hazard Statements: Causes severe skin burns and eye damage (H314) [1] [4] [2].

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection [1] [3] [2].

o Storage: Store in a cool, dry place in a well-sealed container, away from oxidizing agents and
bases. Some suppliers recommend refrigerated storage (0-10°C) [1] [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [8-Bromooctanoic acid neutralization titration purity verification].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b666759#8-

bromooctanoic-acid-neutralization-titration-purity-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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